93-17-4

3,4-Dimethoxyphenylacetonitrile

In Stock

• CAS RN:
• 93-17-4

• Formula:
• C10H11NO2

• InChI:
• InChI=1S/C10H11NO2/c1-12-9-4-3-8(5-6-11)7-10(9)13-2/h3-4,7H,5H2,1-2H3

• InChIKey:
• ASLSUMISAQDOOB-UHFFFAOYSA-N

• Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards
  
  

5-Methyl-2-(4-nitrophenyl)-1,3-benzoxazole

Usually In Stock

• CAS RN:
• 893-17-4

• Formula:
• C14H10N2O3

• InChI:
• InChI=1S/C14H10N2O3/c1-9-2-7-13-12(8-9)15-14(19-13)10-3-5-11(6-4-10)16(17)18/h2-8H,1H3

• InChIKey:
• OTMXSZCCSFYOKJ-UHFFFAOYSA-N

• 5-Methyl-2-(4-nitrophenyl)-1,3-benzoxazole is a useful research compound. Its molecular formula is C14H10N2O3 and its molecular weight is 254.245. The purity is usually 95%.

N-(2-cyanophenyl)-2-phenylacetamide

• CAS RN:
• 71993-17-4

• Formula:
• C15H12N2O

• InChI:
• InChI=1S/C15H12N2O/c16-11-13-8-4-5-9-14(13)17-15(18)10-12-6-2-1-3-7-12/h1-9H,10H2,(H,17,18)

• InChIKey:
• JJPHVTNXDLOCHU-UHFFFAOYSA-N

• N-(2-cyanophenyl)-2-phenylacetamide is a useful research compound. Its molecular formula is C15H12N2O and its molecular weight is 236.27 g/mol. The purity is usually 95%.

2-(3-Indolyl)ethylphenyl ketone

• CAS RN:
• 13993-17-4

• Formula:
• C17H15NO

• InChI:
• InChI=1S/C17H15NO/c19-17(13-6-2-1-3-7-13)11-10-14-12-18-16-9-5-4-8-15(14)16/h1-9,12,18H,10-11H2

• InChIKey:
• GZKDISGFBPIGGX-UHFFFAOYSA-N

• 2-(3-Indolyl)ethylphenyl ketone, also known as 2-(3-Indolyl)ethylphenyl ketone, is a useful research compound. Its molecular formula is C17H15NO and its molecular weight is 249.31 g/mol. The purity is usually 95%.

6,7-Dimethoxynaphthalene-2-sulfonyl chloride

• CAS RN:
• 63093-17-4

• Formula:
• C12H11ClO4S

• InChI:
• InChI=1S/C12H11ClO4S/c1-16-11-6-8-3-4-10(18(13,14)15)5-9(8)7-12(11)17-2/h3-7H,1-2H3

• InChIKey:
• WTUCGFYIXJREBR-UHFFFAOYSA-N

• 6,7-Dimethoxynaphthalene-2-sulfonyl chloride is a useful research compound. Its molecular formula is C12H11ClO4S and its molecular weight is 286.73 g/mol. The purity is usually 95%.

Ethyl 8-chloro[1,3]dioxolo[4,5-g]quinoline-7-carboxylate

In Stock

• CAS RN:
• 26893-17-4

• Formula:
• C13H10ClNO4

• InChI:
• InChI=1S/C13H10ClNO4/c1-2-17-13(16)8-5-15-9-4-11-10(18-6-19-11)3-7(9)12(8)14/h3-5H,2,6H2,1H3

• InChIKey:
• IQDOHPSCFUSFGJ-UHFFFAOYSA-N

• Ethyl 8-chloro[1,3]dioxolo[4,5-g]quinoline-7-carboxylate is a useful research compound. Its molecular formula is C13H10ClNO4 and its molecular weight is 279.67 g/mol. The purity is usually 95%.

2-Isopropyl-5-methylphenyl 6-methyl-2-phenyl-4-quinolinecarboxylate

• CAS RN:
• 351993-17-4

• Formula:
• C27H25NO2

• InChI:
• InChI=1S/C27H25NO2/c1-17(2)21-12-10-19(4)15-26(21)30-27(29)23-16-25(20-8-6-5-7-9-20)28-24-13-11-18(3)14-22(23)24/h5-17H,1-4H3

• InChIKey:
• GTSOSKRBKFYWLZ-UHFFFAOYSA-N

• 2-Isopropyl-5-methylphenyl 6-methyl-2-phenyl-4-quinolinecarboxylate is a useful research compound. Its molecular formula is C27H25NO2 and its molecular weight is 395.5g/mol. The purity is usually 95%.

1,3-dimethyl-2,4-dioxo-N-(thiophen-2-ylmethyl)pyrimidine-5-sulfonamide

In Stock

• CAS RN:
• 872193-17-4

• Formula:
• C11H13N3O4S2

• InChI:
• InChI=1S/C11H13N3O4S2/c1-13-7-9(10(15)14(2)11(13)16)20(17,18)12-6-8-4-3-5-19-8/h3-5,7,12H,6H2,1-2H3

• InChIKey:
• MHRSMAGOQPQTCC-UHFFFAOYSA-N

• 1,3-dimethyl-2,4-dioxo-N-(thiophen-2-ylmethyl)pyrimidine-5-sulfonamide is a useful research compound. Its molecular formula is C11H13N3O4S2 and its molecular weight is 315.36. The purity is usually 95%.

2,6-Dimethyl-3'-piperidinomethyl benzophenone

In Stock

• CAS RN:
• 898793-17-4

• Formula:
• C21H25NO

• InChI:
• InChI=1S/C21H25NO/c1-16-8-6-9-17(2)20(16)21(23)19-11-7-10-18(14-19)15-22-12-4-3-5-13-22/h6-11,14H,3-5,12-13,15H2,1-2H3

• InChIKey:
• PGVNJKLQEMXADW-UHFFFAOYSA-N

• 2,6-Dimethyl-3'-piperidinomethyl benzophenone is a useful research compound. Its molecular formula is C21H25NO and its molecular weight is 307.4 g/mol. The purity is usually 95%.

11-Mercaptoundecyltrimethoxysilane

In Stock

• CAS RN:
• 877593-17-4

• Formula:
• C14H32O3SSi

• InChI:
• InChI=1S/C14H32O3SSi/c1-15-19(16-2,17-3)14-12-10-8-6-4-5-7-9-11-13-18/h18H,4-14H2,1-3H3

• InChIKey:
• VHJRQDUWYYJDBE-UHFFFAOYSA-N

• 11-Mercaptoundecyltrimethoxysilane is a useful research compound. Its molecular formula is C14H32O3SSi and its molecular weight is 308.55 g/mol. The purity is usually 95%.

Tert-butyl 4-(3-(hydroxymethyl)piperidin-1-YL)piperidine-1-carboxylate

Usually In Stock

• CAS RN:
• 864293-17-4

• Formula:
• C16H30N2O3

• InChI:
• InChI=1S/C16H30N2O3/c1-16(2,3)21-15(20)17-9-6-14(7-10-17)18-8-4-5-13(11-18)12-19/h13-14,19H,4-12H2,1-3H3

• InChIKey:
• GAZKWALREOBSLR-UHFFFAOYSA-N

• Tert-butyl 4-(3-(hydroxymethyl)piperidin-1-YL)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C16H30N2O3 and its molecular weight is 298.42 g/mol. The purity is usually 95%.

Ethane, 1,2-bis[(4-amino-3-furazanyl)oxy]-

Usually In Stock

• CAS RN:
• 330593-17-4

• Formula:
• C6H8N6O4

• InChI:
• InChI=1S/C6H8N6O4/c7-3-5(11-15-9-3)13-1-2-14-6-4(8)10-16-12-6/h1-2H2,(H2,7,9)(H2,8,10)

• InChIKey:
• GZQJLXMZKFGUSF-UHFFFAOYSA-N

• Ethane, 1,2-bis[(4-amino-3-furazanyl)oxy]- is a useful research compound. Its molecular formula is C6H8N6O4 and its molecular weight is 228.17 g/mol. The purity is usually 95%.

4-benzyl-2-(4-chlorobenzyl)-N-isobutyl-1,5-dioxo-1,2,4,5-tetrahydro-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide

In Stock

• CAS RN:
• 1242993-17-4

• Formula:
• C28H26ClN5O3

• InChI:
• InChI=1S/C28H26ClN5O3/c1-18(2)15-30-25(35)21-10-13-23-24(14-21)34-27(32(26(23)36)16-19-6-4-3-5-7-19)31-33(28(34)37)17-20-8-11-22(29)12-9-20/h3-14,18H,15-17H2,1-2H3,(H,30,35)

• 4-benzyl-2-(4-chlorobenzyl)-N-isobutyl-1,5-dioxo-1,2,4,5-tetrahydro-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide is a useful research compound. Its molecular formula is C28H26ClN5O3 and its molecular weight is 516. The purity is usually 95%.

N-(4-(2-(4-hydroxypiperidin-1-yl)-2-oxoethyl)phenyl)benzofuran-2-carboxamide

In Stock

• CAS RN:
• 1234893-17-4

• Formula:
• C22H22N2O4

• InChI:
• InChI=1S/C22H22N2O4/c25-18-9-11-24(12-10-18)21(26)13-15-5-7-17(8-6-15)23-22(27)20-14-16-3-1-2-4-19(16)28-20/h1-8,14,18,25H,9-13H2,(H,23,27)

• InChIKey:
• IUIJBLKUIRBUTB-UHFFFAOYSA-N

• N-(4-(2-(4-hydroxypiperidin-1-yl)-2-oxoethyl)phenyl)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C22H22N2O4 and its molecular weight is 378.428. The purity is usually 95%.

N-(2,4-bis(dimethylamino)pyrimidin-5-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide

In Stock

• CAS RN:
• 1797293-17-4

• Formula:
• C16H21N5O4S

• InChI:
• InChI=1S/C16H21N5O4S/c1-20(2)15-12(10-17-16(18-15)21(3)4)19-26(22,23)11-5-6-13-14(9-11)25-8-7-24-13/h5-6,9-10,19H,7-8H2,1-4H3

• InChIKey:
• MJAKLDYWDLJKJC-UHFFFAOYSA-N

• N-(2,4-bis(dimethylamino)pyrimidin-5-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide is a useful research compound. Its molecular formula is C16H21N5O4S and its molecular weight is 379.44. The purity is usually 95%.

N-(tert-butyl)-3-(thiazol-2-yloxy)azetidine-1-carboxamide

In Stock

• CAS RN:
• 1797893-17-4

• Formula:
• C11H17N3O2S

• InChI:
• InChI=1S/C11H17N3O2S/c1-11(2,3)13-9(15)14-6-8(7-14)16-10-12-4-5-17-10/h4-5,8H,6-7H2,1-3H3,(H,13,15)

• InChIKey:
• SBUSZMHMWPUVCL-UHFFFAOYSA-N

• N-(tert-butyl)-3-(thiazol-2-yloxy)azetidine-1-carboxamide is a useful research compound. Its molecular formula is C11H17N3O2S and its molecular weight is 255.34. The purity is usually 95%.